Cas no 2171689-82-8 (methyl 3-(2-carbamoylazetidin-1-yl)propanoate)

• Product Name: methyl 3-(2-carbamoylazetidin-1-yl)propanoate
• CAS No: 2171689-82-8
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 6190644
• PubChem ID: 165786052
• Update Time: 2025-07-23

methyl 3-(2-carbamoylazetidin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-carbamoylazetidin-1-yl)propanoate
• 2171689-82-8
• EN300-1281364

• Inchi： 1S/C8H14N2O3/c1-13-7(11)3-5-10-4-2-6(10)8(9)12/h6H,2-5H2,1H3,(H2,9,12)
• InChI Key： GXKSLHDDUPOSEK-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1CCC(=O)OC)N

Computed Properties

• Exact Mass: 186.10044231g/mol
• Monoisotopic Mass: 186.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 3-(2-carbamoylazetidin-1-yl)propanoate

Methyl 3-(2-carbamoylazetidin-1-yl)propanoate (CAS No. 2171689-82-8): A Comprehensive Overview

Methyl 3-(2-carbamoylazetidin-1-yl)propanoate, with the chemical identifier CAS No. 2171689-82-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of azetidine derivatives, which have garnered considerable attention due to their potential biological activities and structural features. The presence of a carbamoyl group and a methyl ester moiety in its molecular structure imparts unique chemical properties that make it a valuable candidate for further research and development.

The molecular structure of methyl 3-(2-carbamoylazetidin-1-yl)propanoate can be described as a cyclic amide derivative with a propanoate ester at one end and an azetidine ring incorporating a carbamoyl substituent. This configuration suggests potential interactions with biological targets, making it an attractive molecule for drug discovery efforts. The azetidine ring is a six-membered heterocyclic compound that is commonly found in various biologically active molecules, including antibiotics and antiviral agents.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The azetidine scaffold, in particular, has been explored for its ability to mimic natural amino acid structures, which can facilitate binding to biological targets such as enzymes and receptors. The carbamoyl group in methyl 3-(2-carbamoylazetidin-1-yl)propanoate further enhances its potential as a pharmacophore by providing additional sites for hydrogen bonding and other non-covalent interactions.

One of the most compelling aspects of this compound is its potential role in the development of new drugs targeting various diseases. For instance, studies have shown that azetidine derivatives can exhibit inhibitory effects on certain enzymes involved in inflammation and cancer progression. The carbamoyl group, in particular, has been identified as a key moiety that can modulate enzyme activity by forming hydrogen bonds with critical residues in the active site.

Recent research has also highlighted the importance of ester functionalities in drug design. The methyl ester group in methyl 3-(2-carbamoylazetidin-1-yl)propanoate not only contributes to the overall solubility of the compound but also serves as a site for metabolic transformation. This feature can be exploited to design prodrugs that release active species under specific physiological conditions, thereby enhancing drug delivery and efficacy.

The synthesis of methyl 3-(2-carbamoylazetidin-1-yl)propanoate involves several key steps that require precise control over reaction conditions and reagent selection. The formation of the azetidine ring typically involves cyclization reactions, while the introduction of the carbamoyl group often requires the use of appropriate activating agents and nucleophilic substitution reactions. The final step involves esterification to yield the desired product.

In terms of biological activity, preliminary studies have suggested that methyl 3-(2-carbamoylazetidin-1-yl)propanoate may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases and cancer. These findings are particularly intriguing given the growing body of evidence linking azetidine derivatives to therapeutic applications. Further research is needed to fully elucidate the mechanisms of action and optimize the pharmacological properties of this compound.

The potential applications of this compound extend beyond traditional therapeutic areas. For instance, it may find utility in the development of agrochemicals or other industrial applications where its unique structural features provide advantages in terms of stability and reactivity. Additionally, its role as a building block for more complex molecules cannot be overstated, as it provides chemists with a versatile scaffold for designing novel compounds with tailored properties.

As research continues to advance, it is likely that new insights into the biological activity and potential applications of methyl 3-(2-carbamoylazetidin-1-yl)propanoate will emerge. The combination of computational modeling, high-throughput screening, and traditional wet chemistry techniques will be essential in unlocking the full potential of this compound. By leveraging these approaches, scientists can identify new leads for drug development and explore novel ways to harness its unique chemical properties.